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Compound of Interest

1-Bromo-2-
Compound Name: ,
(trifluoromethoxy)benzene

cat. No.: B1272820

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for handling
1-Bromo-2-(trifluoromethoxy)benzene (CAS No: 64115-88-4). Adherence to these
procedures is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromo-2-(trifluoromethoxy)benzene is a flammable liquid that can cause skin and serious
eye irritation.[1][2] It may also cause respiratory irritation.[3][4] Appropriate PPE is mandatory to
minimize exposure risks.

Recommended Personal Protective Equipment
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[5][6]

Protects against splashes and
vapors that can cause serious

eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Viton®), a
flame-retardant and anti-static
lab coat or apron, and closed-

toe shoes.[1]

Prevents skin contact, which
can lead to irritation. Flame-
retardant clothing is necessary
due to the chemical's

flammadbility.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[3][5] If ventilation
is inadequate, a NIOSH-
approved respirator with a
multi-purpose combination
cartridge for organic vapors is
required.[7] For major spills or
emergencies, a self-contained
breathing apparatus (SCBA) is
essential.[1][5]

Minimizes the inhalation of
vapors, which can cause

respiratory tract irritation.

PPE Selection Workflow

Risk Assessment

Start: Handling
1-Bromo-2-(trifluoromethoxy)benzene

Is adequate ventilation
(fume hood) available?

- Safety Goggles
- Chemical-Resistant Gloves

- NIOSH-approved
- Organic Vapor Cartridge

PPE Configuration

Standard PPE:

Spill or Emergency

- Lab Coat Major Spill / Emergency:
- SCBA

Spill or Emergency - Chemical Protective Suit

Add Respirator:
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Click to download full resolution via product page
Caption: PPE selection workflow for handling 1-Bromo-2-(trifluoromethoxy)benzene.

Physical and Chemical Properties

A summary of key quantitative data for 1-Bromo-2-(trifluoromethoxy)benzene is provided
below for easy reference.

Property Value Source

Molecular Formula C7H4BrFsO --INVALID-LINK--[7]
Molecular Weight 241.01 g/mol --INVALID-LINK--[7]
Boiling Point 158-160 °C --INVALID-LINK--[7]
Density 1.62 g/mL at 25 °C --INVALID-LINK--[7]
Flash Point 60 °C (140 °F) - closed cup --INVALID-LINK--[7]
Refractive Index n20/D 1.464 --INVALID-LINK--[7]

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o

Ensure a chemical fume hood is operational and the work area is clear of clutter.

o

Verify that an emergency eyewash station and safety shower are readily accessible.[6]

[¢]

Assemble all necessary apparatus and reagents within the fume hood.

[¢]

Confirm that a spill kit containing an inert absorbent material (e.g., sand, vermiculite) is
available.[3]

e Handling:

o Don the appropriate PPE as outlined in the table above.
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[e]

Ground and bond containers when transferring the chemical to prevent static discharge.[1]

o

Use only non-sparking tools.[1]

[¢]

Carefully measure and transfer the required amount of the chemical, minimizing the
potential for splashes or aerosol generation.

[¢]

Keep the container tightly closed when not in use.[1]

Conduct all work at least 6 inches inside the fume hood sash.

o

e Post-Handling:

[¢]

Decontaminate all glassware and equipment that came into contact with the chemical.
Rinse with a suitable solvent (e.g., acetone) inside the fume hood, collecting the rinsate as
hazardous waste.

[¢]

Wipe down the work surface within the fume hood.

Remove PPE in the correct order to avoid cross-contamination.

[¢]

[e]

Wash hands and forearms thoroughly with soap and water after handling.[1]
Emergency and Disposal Plan
Spill Response Protocol
e Minor Spill (within a fume hood):
o Alert colleagues in the immediate area.

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,
vermiculite).[3]

o Carefully collect the absorbed material using non-sparking tools and place it into a labeled,
sealed container for hazardous waste disposal.[8]

o Decontaminate the spill area with a suitable solvent, collecting the cleaning materials as
hazardous waste.
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o Major Spill (outside a fume hood or large volume):
o Evacuate the immediate area and alert others.
o If the spill is flammable, shut off all ignition sources.
o Contact your institution's emergency response team.

o If trained and equipped with an SCBA, and if it is safe to do so, contain the spill to prevent
it from entering drains.[3][5]

Waste Disposal Plan
e Chemical Waste:

o Collect all waste containing 1-Bromo-2-(trifluoromethoxy)benzene, including
contaminated absorbents and rinsates, in a designated and properly labeled hazardous
waste container.[1][2]

o This is a halogenated organic compound and should be segregated from non-halogenated
waste streams.

o Follow all institutional, local, and national regulations for hazardous waste disposal.[1]
o Contaminated PPE:

o Dispose of contaminated gloves and other disposable PPE in the designated hazardous

waste container.

o Non-disposable PPE, such as lab coats, should be professionally decontaminated before

reuse.
First Aid Measures

 Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical attention.

[5]
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» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water. If skin irritation occurs, seek medical advice.[1][5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention from an
ophthalmologist.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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